3,7-Dioxatricyclo[4.2.0.0~2,4~]octane
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Overview
Description
3,7-Dioxatricyclo[4200~2,4~]octane is a unique organic compound characterized by its tricyclic structure containing two oxygen atoms
Preparation Methods
The synthesis of 3,7-Dioxatricyclo[4.2.0.0~2,4~]octane typically involves the cyclization of suitable precursors under specific reaction conditions. One common method involves the treatment of 2,7,7-trimethyl-3,8-dioxatricyclo[3.2.1.0~2,4~]octane with boron trifluoride (BF3), which leads to the formation of the desired tricyclic structure . Industrial production methods may vary, but they generally follow similar principles of cyclization and involve the use of catalysts to enhance the reaction efficiency.
Chemical Reactions Analysis
3,7-Dioxatricyclo[4.2.0.0~2,4~]octane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.
Hydrolytic Cleavage: The compound can undergo hydrolytic cleavage, especially in the presence of acidic or basic conditions.
Substitution Reactions: It can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and catalysts like boron trifluoride. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3,7-Dioxatricyclo[4.2.0.0~2,4~]octane has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: Its unique structure makes it a subject of study in understanding molecular interactions and biological pathways.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a building block for drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties
Mechanism of Action
The mechanism by which 3,7-Dioxatricyclo[4.2.0.0~2,4~]octane exerts its effects involves its interaction with molecular targets and pathways. The compound’s tricyclic structure allows it to fit into specific binding sites on enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in biochemical pathways and cellular processes.
Comparison with Similar Compounds
3,7-Dioxatricyclo[4.2.0.0~2,4~]octane can be compared with similar compounds such as:
3-Oxatricyclo[4.1.1.0~2,4~]octane: This compound has a similar tricyclic structure but differs in the number and position of oxygen atoms.
Isoascaridol: Another tricyclic compound with different substituents and stereochemistry.
The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical properties, which make it suitable for various specialized applications.
Properties
CAS No. |
859528-53-3 |
---|---|
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.13 g/mol |
IUPAC Name |
3,7-dioxatricyclo[4.2.0.02,4]octane |
InChI |
InChI=1S/C6H8O2/c1-4-3(2-7-4)6-5(1)8-6/h3-6H,1-2H2 |
InChI Key |
VNVKUNAKUAUZCZ-UHFFFAOYSA-N |
Canonical SMILES |
C1C2C(CO2)C3C1O3 |
Origin of Product |
United States |
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